Cas no 892856-12-1 (N-(4-chlorophenyl)-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide)

• Product Name: N-(4-chlorophenyl)-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide
• CAS No: 892856-12-1
• MF: C₁₉H₂₁ClN₂O₄S
• MW: 408.899042844772
• CID: 6438252
• Update Time: 2025-05-20

N-(4-chlorophenyl)-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide
• N-(4-chlorophenyl)-4-[methyl(oxolan-2-ylmethyl)sulfamoyl]benzamide
• Benzamide, N-(4-chlorophenyl)-4-[[methyl[(tetrahydro-2-furanyl)methyl]amino]sulfonyl]-

• Inchi： 1S/C19H21ClN2O4S/c1-22(13-17-3-2-12-26-17)27(24,25)18-10-4-14(5-11-18)19(23)21-16-8-6-15(20)7-9-16/h4-11,17H,2-3,12-13H2,1H3,(H,21,23)
• InChI Key： DTSVLFHYBQZFFB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C=C1)(=O)C1=CC=C(S(N(C)CC2CCCO2)(=O)=O)C=C1

Experimental Properties

• Density: 1.355±0.06 g/cm3(Predicted)
• pka: 11.80±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-chlorophenyl)-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide

N-(4-chlorophenyl)-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide: A Comprehensive Overview

The compound with CAS No 892856-12-1, known as N-(4-chlorophenyl)-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and promising applications in drug development, agrochemicals, and advanced materials. The molecule's structure, which includes a chlorophenyl group, a sulfamoyl moiety, and a tetrahydrofuran (oxolan) ring, contributes to its versatile reactivity and functional diversity.

Recent studies have highlighted the importance of sulfamoyl-containing compounds in medicinal chemistry, particularly in the design of bioactive molecules with improved pharmacokinetic profiles. The presence of the oxolan ring in this compound adds an additional layer of complexity, enabling it to participate in various chemical transformations and interactions. Researchers have explored the use of such compounds in the development of enzyme inhibitors, where the chlorophenyl group plays a critical role in enhancing selectivity and binding affinity.

One of the most notable advancements involving this compound is its application in the synthesis of advanced polymers. The methyl(oxolan-2-yl)methylsulfamoyl group has been shown to significantly improve the mechanical properties of polymer matrices, making them more durable and resistant to environmental factors. This discovery has opened new avenues for its use in aerospace materials, where high-performance polymers are essential.

In addition to its material science applications, this compound has also been investigated for its potential in agrochemicals. The benzamide moiety is known to exhibit pesticidal activity, making it a valuable component in the development of eco-friendly pesticides. Recent research has focused on optimizing its stability under various environmental conditions to ensure prolonged efficacy without adverse effects on non-target organisms.

The synthesis of N-(4-chlorophenyl)-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. The integration of modern catalytic techniques has significantly streamlined this process, making it more accessible for large-scale production. Researchers have also explored alternative synthetic pathways that could further enhance the efficiency and sustainability of the synthesis.

Another area where this compound has shown promise is in the field of nanotechnology. Its ability to form self-assembled monolayers on various substrates has been leveraged to create advanced sensors with unprecedented sensitivity. These sensors have potential applications in environmental monitoring, healthcare diagnostics, and industrial process control.

As research into this compound continues, its potential applications are expected to expand further into emerging fields such as biotechnology and renewable energy. The combination of its unique structural features and versatile reactivity makes it a valuable tool for scientists and engineers seeking innovative solutions to complex challenges.